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Compound of Interest

Compound Name: Terephthalic Acid

Cat. No.: B7769547 Get Quote

Essential Safety and Handling Guide for
Terephthalic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Terephthalic Acid (TPA) in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and

compliant laboratory practices.

Terephthalic acid is a white crystalline powder. While it has low systemic toxicity, it can be

irritating to the eyes, skin, and respiratory system.[1][2][3] A primary physical hazard is that

finely dispersed dust particles can form explosive mixtures in the air.[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

Requirements vary between routine handling of small quantities and responding to a large spill.
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Situation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Routine

Laboratory

Handling

Chemical safety

goggles or

impact-resistant

glasses with side

shields.[5][6]

Impervious, acid-

resistant gloves.

[5][7]

Laboratory coat

or synthetic

apron.[1][7]

Required if dust

is generated.

Use a NIOSH-

approved dust

respirator.[1][6]

Large Spill or

Emergency

Splash goggles

and a full-face

shield.[1][7]

Impervious, acid-

resistant gloves.

[1][5]

Full protective

suit, boots, and

coveralls.[1][7]

A self-contained

breathing

apparatus

(SCBA) or a

supplied-air

respirator.[1][6]

[7]

Key Safety and Exposure Data
Adherence to established exposure limits is mandatory for personnel safety. Understanding the

substance's physical properties is crucial for preventing fire and explosion hazards.

Parameter Value Notes

ACGIH TLV-TWA 10 mg/m³

The recommended time-

weighted average airborne

exposure limit over an 8-hour

work shift.[1][5][7][8]

Auto-Ignition Temperature 495°C (923°F)
May be combustible at high

temperatures.[1][9]

Flash Point (Open Cup) 260°C (500°F) [1][9]

Melting Point 300°C (572°F) [1][9]

Primary Hazards

Eye, skin, and respiratory

irritation.[1][3] Combustible

dust explosion hazard.

Incompatible with strong

oxidizing agents, strong bases,

and strong acids.[5]
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Operational and Disposal Plans
Step-by-Step Handling Protocol
Following a structured procedure minimizes risks associated with handling Terephthalic Acid.

1. Preparation and Engineering Controls:

Work in a well-ventilated area. Use a chemical fume hood or local exhaust ventilation to keep

airborne concentrations below the 10 mg/m³ exposure limit.[1][5][6]

Ensure that eyewash stations and safety showers are unobstructed and located near the

workstation.[5][7]

Ground all equipment used for handling and transport to prevent static discharge.[1][9]

Remove all sources of ignition from the handling area.[5][10]

2. Safe Handling:

Don all required PPE as specified in the table above before handling.

Minimize the generation of dust.[4][6] Avoid actions like shaking or vigorous scraping that

can create airborne particles.

Keep the container tightly closed when not in use.[1][3][6]

Do not eat, drink, or smoke in the handling area.[5] Wash hands thoroughly after handling.[7]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][6]

Store away from incompatible materials, particularly strong oxidizing agents (e.g.,

perchlorates, nitrates).[1][5]

Keep containers tightly sealed to prevent moisture absorption and contamination.[3]

Emergency Response and First Aid
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Immediate and appropriate action is crucial in the event of an exposure or spill.

Spill Response:

Evacuate: Clear all non-essential personnel from the immediate spill area.[5][7]

Control Ignition: Remove all ignition sources.[5][10]

Ventilate: Ensure the area is well-ventilated.

Containment: For a small spill, carefully sweep or vacuum the material. If appropriate,

moisten the powder first to prevent dusting. Place the collected material into a sealed,

labeled container for disposal.[5][10]

Large Spills: For large spills, personnel must wear the emergency PPE detailed above.[1]

Contain the spill and collect the material using spark-proof tools.[10]

Decontamination: After the spill is cleaned, wash the area thoroughly.[5]

First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[2][3][6]

Skin Contact: Remove contaminated clothing. Wash the affected skin area with plenty of

soap and water. If irritation develops or persists, seek medical attention.[1][3][6]

Inhalation: Move the individual to fresh air at once.[3][6] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water.[2][6] Seek immediate medical attention.[6]

Disposal Plan
All waste materials must be handled in accordance with institutional policies and local, state,

and federal regulations.
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Collect waste Terephthalic Acid and any contaminated materials (e.g., paper towels,

gloves) in a clearly labeled, sealed container.

It may be necessary to dispose of Terephthalic Acid as a hazardous waste.[5] Contact your

institution's environmental health and safety (EHS) office or a licensed waste disposal

contractor for specific guidance.[5][10]

Do not dispose of surplus chemicals down the drain or mix with other waste unless explicitly

instructed by your EHS office.[10]

Visual Workflow and Logic Diagrams
The following diagrams illustrate the procedural flow for handling and emergency response.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Verify Engineering Controls
(Fume Hood, Ventilation)

Locate Safety Equipment
(Eyewash, Shower, Spill Kit)

Select and Don
Appropriate PPE

Transfer TPA Carefully
(Minimize Dust)

Proceed to Handling

Keep Container Sealed
When Not in Use

Store Properly
(Cool, Dry, Ventilated)

Collect Waste in
Sealed, Labeled Container

After Use

Consult EHS for
Disposal Protocol

Dispose via Approved
Waste Stream

Click to download full resolution via product page

Caption: Standard operational workflow for handling Terephthalic Acid.
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Spill Response Personnel Exposure Response

Emergency Event
(Spill or Exposure)

Evacuate Area &
Remove Ignition Sources

Spill Occurs

Remove Victim from
Exposure Source

Exposure Occurs

Don Emergency PPE

Contain & Clean Spill
(Moisten to Prevent Dust)

Package Waste for Disposal

Administer First Aid
(Flush Skin/Eyes, Fresh Air)

Remove Contaminated Clothing

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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